Cas no 1421527-98-1 (1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea)

• Product Name: 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea
• CAS No: 1421527-98-1
• MF: C₁₉H₁₈N₂O₂S₂
• MW: 370.488421916962
• CID: 5882930
• PubChem ID: 71803406
• Update Time: 2025-05-22

1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea
• F6413-0460
• 1-phenethyl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea
• 1-(2-phenylethyl)-3-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]urea
• VU0548039-1
• AKOS024555145
• CCG-346708
• 1421527-98-1
• 1-(2-PHENYLETHYL)-3-{[5-(THIOPHENE-2-CARBONYL)THIOPHEN-2-YL]METHYL}UREA

• Inchi： 1S/C19H18N2O2S2/c22-18(16-7-4-12-24-16)17-9-8-15(25-17)13-21-19(23)20-11-10-14-5-2-1-3-6-14/h1-9,12H,10-11,13H2,(H2,20,21,23)
• InChI Key： UFEUDTGWMIHTSX-UHFFFAOYSA-N
• SMILES： S1C(C(C2=CC=CS2)=O)=CC=C1CNC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 370.08097017g/mol
• Monoisotopic Mass: 370.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea

1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea: A Comprehensive Overview

The compound 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea (CAS No. 1421527-98-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a urea group, a phenylethyl moiety, and a thiophene ring system with a carbonyl substituent. The combination of these functional groups makes this compound a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

Recent studies have highlighted the importance of urea-based compounds in drug discovery, particularly due to their ability to form hydrogen bonds and interact with biological targets. The phenylethyl group in this molecule adds hydrophobicity, which can enhance the compound's bioavailability and stability. Meanwhile, the thiophene ring system introduces aromaticity and potential electronic properties that can be exploited in designing bioactive molecules. The carbonyl group within the thiophene ring further enhances the compound's reactivity and selectivity in chemical reactions.

One of the most promising applications of this compound lies in its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical in many cellular processes, and disrupting or enhancing these interactions can lead to novel therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structure of 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea suggests that it may serve as a scaffold for designing molecules that can modulate PPIs effectively.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis and material science. The thiophene moiety is known for its applications in organic electronics due to its conjugated π-system, which can contribute to semiconducting properties. By incorporating this compound into polymer systems or nanomaterials, researchers are exploring its potential in developing advanced materials for electronic devices.

The synthesis of 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the urea linkage, the construction of the thiophene ring system, and the introduction of the phenylethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, the molecule can undergo biodegradation, reducing its persistence in natural environments. This is particularly important as industries increasingly prioritize sustainable chemistry practices to minimize environmental footprint.

In conclusion, 1-(2-phenylethyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea (CAS No. 1421527-98-1) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advancements in synthetic chemistry and drug discovery, positions this compound as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this molecule is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.